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Compound of Interest

Compound Name: Crx-526

Cat. No.: B1669638

Technical Support Center: CRX-526

This guide provides researchers, scientists, and drug development professionals with essential
information regarding the proper storage, shelf life, and handling of CRX-526 to ensure
experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for CRX-526 powder?

Al: CRX-526 in powder form should be stored at either -20°C for long-term storage or at 4°C
for shorter durations.

Q2: What is the shelf life of CRX-526 powder?

A2: The shelf life of CRX-526 powder is dependent on the storage temperature. When stored at
-20°C, it is stable for up to 3 years.[1] If stored at 4°C, the shelf life is reduced to 2 years.[1]

Q3: How should | store CRX-526 once it is dissolved in a solvent?

A3: CRX-526 in solvent should be stored at -80°C for a shelf life of 6 months or at -20°C for a
shelf life of 1 month.[1] It is crucial to use an appropriate solvent and protect the solution from
light and air.

Q4: Can CRX-526 be shipped at room temperature?
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A4: Yes, this product is considered stable at ambient temperature for the few days required for
ordinary shipping and customs processing.[1] However, upon receipt, it should be moved to the
recommended storage conditions immediately.

Q5: I left my CRX-526 powder at room temperature for an extended period. Is it still usable?

A5: While stable for short periods at room temperature during shipping, prolonged exposure
can lead to degradation.[1] For optimal results and to ensure the integrity of your experiments,
it is strongly recommended to use a compound that has been stored according to the
guidelines. If you must use the potentially compromised compound, consider running a small-
scale pilot experiment to validate its activity.

CRX-526 Storage Conditions and Shelf Life

Form Storage Temperature Shelf Life
Powder -20°C 3 years
Powder 4°C 2 years

In Solvent -80°C 6 months
In Solvent -20°C 1 month

Troubleshooting Guide

Issue: | am observing lower than expected or no activity of CRX-526 in my assay.

o Possible Cause 1: Improper Storage. Verify that the compound has been stored at the
correct temperature based on its form (powder or in solvent). Long-term storage at incorrect
temperatures can lead to degradation.

» Possible Cause 2: Expired Shelf Life. Check the date of receipt and the storage conditions to
ensure the compound is within its recommended shelf life. Refer to the table above for
specific durations.

o Possible Cause 3: Multiple Freeze-Thaw Cycles (for solutions). If you are working with CRX-
526 in solvent, avoid repeated freeze-thaw cycles as this can degrade the compound.
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Aliquoting the solution into single-use volumes upon initial preparation is highly
recommended.

Issue: | see precipitates in my CRX-526 solution after thawing.

e Possible Cause 1: Low Solubility in the Chosen Solvent. Ensure that you are using a solvent
in which CRX-526 has good solubility. If solubility is a concern, gentle warming or sonication
may help to redissolve the compound. Always check the product datasheet for
recommended solvents.

o Possible Cause 2: Solution Supersaturation. It's possible the concentration of the solution is
too high for the storage temperature. Consider preparing a less concentrated stock solution.

Experimental Workflow for Handling CRX-526
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Caption: Workflow for handling and storing CRX-526.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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